Cas no 2229385-47-9 (O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine)

• Product Name: O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine
• CAS No: 2229385-47-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 6175104
• PubChem ID: 165710997
• Update Time: 2025-06-27

O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine
• O-{[6-(pyrrolidin-1-yl)pyridin-3-yl]methyl}hydroxylamine
• EN300-1741112
• 2229385-47-9

• Inchi： 1S/C10H15N3O/c11-14-8-9-3-4-10(12-7-9)13-5-1-2-6-13/h3-4,7H,1-2,5-6,8,11H2
• InChI Key： DKVZZYVDVUHANR-UHFFFAOYSA-N
• SMILES： O(CC1=CN=C(C=C1)N1CCCC1)N

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.4Ų

Additional information on O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine

Research Briefing on O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine (CAS: 2229385-47-9)

O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine (CAS: 2229385-47-9) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidinyl-pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine as a key intermediate in the synthesis of bioactive molecules. Its structural features, including the hydroxylamine moiety and the pyrrolidinyl-pyridine core, make it a versatile building block for the development of pharmacologically active compounds. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes, such as histone deacetylases (HDACs) and kinases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

One of the most notable applications of O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine is its use in the design of HDAC inhibitors. HDACs play a critical role in epigenetic regulation, and their dysregulation is associated with numerous pathological conditions. Recent preclinical studies have demonstrated that derivatives of this compound exhibit potent HDAC inhibitory activity, with high selectivity for specific HDAC isoforms. These findings suggest that O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine-based inhibitors could serve as promising candidates for the treatment of cancers and other diseases linked to epigenetic dysregulation.

In addition to its role in enzyme inhibition, O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine has also been explored for its potential in targeted drug delivery. The compound's ability to form stable conjugates with various therapeutic agents has been leveraged to enhance drug solubility, bioavailability, and tissue specificity. For instance, recent studies have reported the successful conjugation of this compound with anticancer drugs, resulting in improved tumor targeting and reduced off-target effects. These advancements underscore the compound's utility in the development of next-generation therapeutics.

Despite these promising developments, challenges remain in the clinical translation of O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine-based therapies. Issues such as metabolic stability, pharmacokinetics, and potential toxicity need to be thoroughly investigated in future studies. Nonetheless, the compound's unique chemical properties and demonstrated biological activities make it a valuable tool for advancing research in chemical biology and drug discovery.

In conclusion, O-{6-(pyrrolidin-1-yl)pyridin-3-ylmethyl}hydroxylamine (CAS: 2229385-47-9) represents a promising scaffold for the development of novel therapeutic agents. Its applications in enzyme inhibition and targeted drug delivery highlight its potential to address unmet medical needs. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological profile, paving the way for its eventual clinical application.